Cas no 307524-04-5 (N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide)

• Product name: N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide
• CAS No: 307524-04-5
• MF: C₁₈H₁₈N₄O₄S₂
• MW: 418.489921092987
• CID: 5435843

N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-4-methoxybenzamide
• Benzamide, N-[4-[[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]sulfonyl]phenyl]-4-methoxy-
• N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide

• Inchi： 1S/C18H18N4O4S2/c1-3-16-20-21-18(27-16)22-28(24,25)15-10-6-13(7-11-15)19-17(23)12-4-8-14(26-2)9-5-12/h4-11H,3H2,1-2H3,(H,19,23)(H,21,22)
• InChI Key： GVAQBFTXFBDODL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NN=C(CC)S2)(=O)=O)C=C1)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide

Comprehensive Overview of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide (CAS No. 307524-04-5)

In the realm of specialized chemical compounds, N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide (CAS No. 307524-04-5) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, combines a thiadiazole moiety with a sulfamoylphenyl group and a methoxybenzamide tail, making it a subject of ongoing research in medicinal chemistry and material science.

The structural complexity of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide has prompted researchers to explore its synthetic pathways and biological activities. Recent studies highlight its potential role as a enzyme inhibitor, particularly in targeting specific metabolic pathways. This aligns with current trends in drug discovery, where small-molecule inhibitors are increasingly sought after for their precision and efficacy. The compound’s CAS No. 307524-04-5 is frequently searched in academic databases, reflecting its relevance in pharmacological research.

From a chemical synthesis perspective, the preparation of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide involves multi-step reactions, often starting with the formation of the 1,3,4-thiadiazole core. Researchers have optimized these procedures to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. These advancements are critical for scaling up production while maintaining cost-effectiveness, a topic of high interest in industrial chemistry forums.

The physicochemical properties of this compound, including its solubility, stability, and melting point, have been documented in several peer-reviewed journals. Such data are invaluable for formulators and material scientists working on drug delivery systems or functional materials. Notably, the methoxybenzamide segment contributes to its moderate lipophilicity, a feature often leveraged in bioavailability enhancement strategies.

In the context of environmental impact and sustainability, N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide has been evaluated for its biodegradability and ecotoxicity. These studies are part of a broader effort to align chemical innovation with green chemistry principles, a priority for regulatory bodies and environmentally conscious manufacturers. The compound’s CAS No. 307524-04-5 often appears in regulatory submissions, underscoring its compliance with safety standards.

Looking ahead, the versatility of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide suggests untapped potential in agricultural chemistry and nanotechnology. For instance, its thiadiazole component is known to exhibit herbicidal activity, while its aromatic systems could be functionalized for nanomaterial coatings. Such interdisciplinary applications resonate with current searches for multi-functional compounds in scientific databases.

To summarize, N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-4-methoxybenzamide (CAS No. 307524-04-5) exemplifies the convergence of structural ingenuity and practical utility. Its continued study promises to yield insights that could benefit diverse sectors, from healthcare to advanced materials. Researchers and industry professionals alike are encouraged to monitor developments related to this compound, as its full spectrum of applications is yet to be realized.